Cas no 1354032-86-2 ((S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide)

• Product Name: (S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide
• CAS No: 1354032-86-2
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2159072
• Update Time: 2025-06-15

(S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide
• AM97438
• (S)-2-Amino-N-[2-(benzylmethylamino)cyclohexyl]propanamide
• (S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide

• Inchi： 1S/C17H27N3O/c1-13(18)17(21)19-15-10-6-7-11-16(15)20(2)12-14-8-4-3-5-9-14/h3-5,8-9,13,15-16H,6-7,10-12,18H2,1-2H3,(H,19,21)/t13-,15?,16?/m0/s1
• InChI Key： CUEGXVIPFGXYJP-JEYLPNPQSA-N
• SMILES： O=C([C@H](C)N)NC1CCCCC1N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 328
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide

Introduction to (S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide and Its Significance in Modern Chemical Biology

CAS No. 1354032-86-2 is a specific identifier for a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known as (S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide, represents a sophisticated molecular structure that has been the subject of extensive studies due to its potential biological activities and mechanistic insights.

The molecular architecture of this compound is characterized by a chiral center, which is denoted by the prefix (S). Chirality plays a crucial role in the biological activity of many pharmaceuticals, as it can influence how the molecule interacts with biological targets. The presence of a cyclohexyl ring in the structure contributes to its stability and binding affinity, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of molecules that can modulate neurotransmitter systems. The amine functional groups in (S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide suggest potential interactions with various receptors and enzymes involved in neural signaling. This has led to its exploration as a possible therapeutic agent in conditions related to neurotransmitter dysregulation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a benzyl-methyl-amino group and a propionamide moiety creates a unique chemical profile that may be leveraged to develop novel therapeutics. Researchers have been particularly interested in its interactions with enzymes such as monoamine oxidases (MAOs), which are implicated in mood disorders and neurodegenerative diseases.

Recent studies have begun to unravel the pharmacological properties of this compound. Initial in vitro assays have shown that it can interact with MAO-A and MAO-B, albeit with varying affinities. These interactions are critical for understanding its potential therapeutic applications, particularly in the treatment of depression and Parkinson's disease, where MAO inhibition is a well-established strategy.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. Advanced synthetic techniques, including chiral resolution and asymmetric synthesis, have been employed to produce enantiomerically pure forms. These methods are essential for ensuring that the biological activity observed is not due to impurities or racemic mixtures.

The use of computational modeling has also been instrumental in understanding the binding mode of this compound to its target proteins. Molecular docking studies have provided insights into how the different functional groups interact with the active sites of enzymes like MAOs. These computational approaches complement experimental data and have accelerated the discovery process.

Preclinical studies have begun to explore the pharmacokinetic properties of (S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide. These studies are crucial for determining its bioavailability, metabolic pathways, and potential side effects. Understanding these parameters is essential for translating preclinical findings into clinical applications.

The potential therapeutic applications of this compound are broad and include not only mood disorders but also neurodegenerative conditions. The ability to modulate neurotransmitter systems suggests that it may have utility in treating symptoms associated with these diseases. Additionally, its unique structure may make it a valuable tool for studying fundamental aspects of neural signaling.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research into tangible therapeutic outcomes. The insights gained from studying compounds like (S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide contribute to our understanding of complex biological systems and may lead to new treatment strategies.

In conclusion, (S)-2-Amino-N-[2-(benzyl-methyl-amino)-cyclohexyl]-propionamide (CAS No. 1354032-86-2) represents a promising area of research with significant implications for chemical biology and pharmaceutical development. Its unique molecular structure, potential biological activities, and synthetic challenges make it an intriguing subject for further study. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a role in the development of novel therapeutics for various neurological conditions.